![molecular formula C17H16F2N2O3S B3605649 N-({[2-(difluoromethoxy)phenyl]amino}carbonothioyl)-4-ethoxybenzamide](/img/structure/B3605649.png)
N-({[2-(difluoromethoxy)phenyl]amino}carbonothioyl)-4-ethoxybenzamide
Overview
Description
N-({[2-(difluoromethoxy)phenyl]amino}carbonothioyl)-4-ethoxybenzamide, commonly known as DAPT, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential applications in various fields. DAPT is a γ-secretase inhibitor, which means it can block the activity of the γ-secretase enzyme that plays a crucial role in the cleavage of various transmembrane proteins, including amyloid precursor protein (APP) and Notch.
Mechanism of Action
DAPT works by inhibiting the activity of the γ-secretase enzyme, which is responsible for the cleavage of various transmembrane proteins, including N-({[2-(difluoromethoxy)phenyl]amino}carbonothioyl)-4-ethoxybenzamide and Notch. By inhibiting the activity of γ-secretase, DAPT prevents the cleavage of N-({[2-(difluoromethoxy)phenyl]amino}carbonothioyl)-4-ethoxybenzamide into Aβ, which is a key component of the amyloid plaques that accumulate in the brains of Alzheimer's patients. DAPT also inhibits the cleavage of Notch, which is involved in cell differentiation and proliferation.
Biochemical and Physiological Effects:
DAPT has been shown to have a variety of biochemical and physiological effects. In addition to its role in inhibiting the production of Aβ and promoting the differentiation of neural stem cells, DAPT has also been shown to inhibit the proliferation of cancer cells and promote the differentiation of cancer stem cells. DAPT has also been shown to have anti-inflammatory effects and to promote wound healing.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DAPT in lab experiments is its specificity for the γ-secretase enzyme, which makes it a useful tool for studying the role of γ-secretase in various cellular processes. However, one limitation of using DAPT is that it can have off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several potential future directions for research on DAPT. One area of research could be the development of more specific and potent inhibitors of the γ-secretase enzyme. Another area of research could be the investigation of the potential applications of DAPT in the treatment of other neurodegenerative diseases, such as Parkinson's disease. Additionally, further research could be done to investigate the potential applications of DAPT in the treatment of cancer and other diseases.
Scientific Research Applications
DAPT has been extensively studied for its potential applications in various scientific research fields. One of the most significant applications of DAPT is in the field of neurodegenerative diseases, particularly Alzheimer's disease. DAPT has been shown to inhibit the production of amyloid β-peptide (Aβ), which is a key component of the amyloid plaques that accumulate in the brains of Alzheimer's patients. DAPT has also been shown to promote the differentiation of neural stem cells into neurons, which could have potential applications in the treatment of neurodegenerative diseases.
properties
IUPAC Name |
N-[[2-(difluoromethoxy)phenyl]carbamothioyl]-4-ethoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16F2N2O3S/c1-2-23-12-9-7-11(8-10-12)15(22)21-17(25)20-13-5-3-4-6-14(13)24-16(18)19/h3-10,16H,2H2,1H3,(H2,20,21,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJYFPRJDBLZLQB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=CC=C2OC(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16F2N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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